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Compound of Interest

Compound Name: 2-Bromo-6-fluoro-4-methylaniline

Cat. No.: B098318 Get Quote

Essential Safety and Handling Guide for 2-Bromo-6-
fluoro-4-methylaniline
This guide provides comprehensive safety protocols and operational directives for the handling

and disposal of 2-Bromo-6-fluoro-4-methylaniline (CAS No. 18349-09-2). As a substituted

aniline, this compound warrants careful handling due to its presumed toxicological properties,

which are characteristic of this class of chemicals. This document is intended for researchers,

scientists, and drug development professionals to ensure a safe laboratory environment.

Hazard Assessment: Understanding the Risks
While a comprehensive Safety Data Sheet (SDS) for 2-Bromo-6-fluoro-4-methylaniline is not

readily available, data from structurally analogous compounds—such as 2-Bromo-6-

fluoroaniline, 4-Bromo-2-methylaniline, and other halogenated anilines—provide a strong basis

for a conservative risk assessment.[1][2][3] The primary hazards are anticipated to be:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][3][4][5]

Skin and Eye Irritation: Expected to cause skin irritation and serious eye irritation.[1][2][3][4]

[5]

Respiratory Irritation: May cause respiratory tract irritation.[1][2][3][5]
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Organ Toxicity: Potential for damage to organs through prolonged or repeated exposure.[2]

[3][5][6]

Aromatic amines as a class are known for their ability to be readily absorbed through the skin,

potentially leading to systemic toxicity.[7] Therefore, preventing all routes of exposure is

paramount.

Hazard Classification
Anticipated GHS Hazard
Statement

Source Analogy

Acute Oral Toxicity H302: Harmful if swallowed [5][8]

Acute Dermal Toxicity
H312: Harmful in contact with

skin
[5]

Acute Inhalation Toxicity H332: Harmful if inhaled [1][5]

Skin Corrosion/Irritation H315: Causes skin irritation [1][2][5]

Serious Eye Damage/Irritation
H319: Causes serious eye

irritation
[1][2][5]

Specific Target Organ Toxicity
H335: May cause respiratory

irritation
[1][2][5][9]

Personal Protective Equipment (PPE): A Multi-Layered
Defense
A robust PPE strategy is non-negotiable when handling 2-Bromo-6-fluoro-4-methylaniline.

The selection of appropriate PPE is based on minimizing exposure through dermal contact,

inhalation, and eye contact.

Caption: PPE selection workflow for handling 2-Bromo-6-fluoro-4-methylaniline.

Hand Protection: Due to the high risk of dermal absorption associated with anilines, proper

glove selection is critical. While nitrile gloves offer some protection, they are not

recommended for prolonged contact with aniline.[8] Therefore, a double-gloving strategy is

advised:
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Inner Glove: A standard nitrile examination glove.

Outer Glove: A chemical-resistant glove made of Butyl rubber or Viton®. These materials

have demonstrated superior resistance to aniline and its derivatives.

Eye and Face Protection: Chemical splash goggles that provide a complete seal around the

eyes are mandatory.[9] When there is a significant risk of splashing, a face shield should be

worn in conjunction with goggles.

Respiratory Protection: All handling of 2-Bromo-6-fluoro-4-methylaniline should be

conducted within a certified chemical fume hood to minimize inhalation of dust or vapors.[1]

For weighing and transferring solid material, an N95 dust mask can provide an additional

layer of protection.[8] In the event of a spill or if work must be performed outside of a fume

hood, a full-face respirator equipped with organic vapor cartridges is necessary.

Body Protection: A fully buttoned, flame-retardant laboratory coat should be worn at all times.

For procedures involving larger quantities or a higher risk of splashing, a chemical-resistant

apron is also required.

Operational Plan: Step-by-Step Handling Procedures
A systematic approach to handling this compound will ensure a safe and controlled

experimental environment.

Preparation:

Designated Area: All work with 2-Bromo-6-fluoro-4-methylaniline must be performed in

a designated area within a chemical fume hood.

Emergency Equipment: Verify the location and functionality of the nearest safety shower,

eyewash station, and fire extinguisher.

Spill Kit: Ensure a chemical spill kit appropriate for solid and organic compounds is readily

available. This should include absorbent materials like vermiculite or sand, and designated

waste containers.

Handling:
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Personal Protective Equipment: Don all required PPE before handling the chemical.

Dispensing: Handle the compound exclusively within a chemical fume hood. Use spatulas

and weighing paper for solid transfers to minimize dust generation.

Storage: Store 2-Bromo-6-fluoro-4-methylaniline in a tightly sealed, properly labeled

container in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents and acids.[1] Protect from light.

Post-Handling:

Decontamination: Thoroughly decontaminate all surfaces and equipment that have come

into contact with the compound using an appropriate solvent (e.g., ethanol) followed by

soap and water.

Glove Removal: Remove gloves using the proper technique to avoid skin contact with the

contaminated exterior.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves and

before leaving the laboratory.[2]

Emergency Procedures: Preparedness and Response
In the event of an exposure or spill, immediate and appropriate action is crucial.

Eye Contact: Immediately flush eyes with copious amounts of water at an emergency

eyewash station for at least 15 minutes, holding the eyelids open.[1] Seek immediate

medical attention.

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes while removing contaminated clothing and shoes.[4] Seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide

artificial respiration.[1][9] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[1] Seek immediate medical

attention.
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Spill Cleanup:

Small Spills (inside a fume hood): Wearing appropriate PPE, carefully sweep up the solid

material, avoiding dust generation. Place the material in a sealed, labeled container for

hazardous waste disposal. Clean the spill area with a suitable solvent and then with soap

and water.

Large Spills (or any spill outside a fume hood): Evacuate the area and prevent entry. Notify

your institution's environmental health and safety (EHS) department immediately.

Disposal Plan: Environmental Responsibility
All waste containing 2-Bromo-6-fluoro-4-methylaniline must be treated as hazardous waste.

Waste Collection:

Solid Waste: Collect all solid waste, including contaminated gloves, weighing papers, and

absorbent materials, in a designated, labeled, and sealed hazardous waste container.

Liquid Waste: Collect any solutions containing the compound in a separate, labeled

hazardous waste container.

Disposal: Dispose of all waste in accordance with local, state, and federal regulations.[9] Do

not dispose of this chemical down the drain or in the regular trash. Contact your institution's

EHS department for specific disposal procedures.

By adhering to these rigorous safety protocols, researchers can effectively mitigate the risks

associated with handling 2-Bromo-6-fluoro-4-methylaniline, ensuring personal safety and the

integrity of their work environment.

References
PubChem. (n.d.). 4-Bromo-2-fluoro-6-methylaniline.
ChemBK. (n.d.). 2-BROMO-6-FLUORO-4-METHYLANILINE.
ACS Publications. (2023). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b098318?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/PC501886_msds.pdf
https://www.benchchem.com/product/b098318?utm_src=pdf-body
https://www.benchchem.com/product/b098318?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098318?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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